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Compound of Interest

Compound Name: CP-465022 maleate

Cat. No.: B15616939 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling

of a stock solution of CP-465022 maleate using Dimethyl Sulfoxide (DMSO) as the solvent.

CP-465022 is a potent and selective non-competitive antagonist of the α-amino-3-hydroxy-5-

methyl-4-isoxazolepropionic acid (AMPA) receptor, making it a valuable tool for investigating

the role of AMPA receptors in various physiological and pathophysiological processes.[1][2]

Adherence to this protocol will ensure the accurate and reproducible preparation of this

compound for in vitro and in vivo studies.

Physicochemical and Biological Data
All relevant quantitative data for CP-465022 maleate is summarized in the table below. Note

that while some reported solubility and biological activity data may refer to the hydrochloride

salt, they are provided here as a close reference for the maleate salt.
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Property Value Source(s)

Compound Name CP-465022 maleate [1]

Mechanism of Action
Non-competitive AMPA

receptor antagonist
[3]

Molecular Formula C₃₀H₂₈ClFN₄O₅ [1]

Molecular Weight 579.03 g/mol Calculated

CAS Number 199656-46-7 [1]

IC₅₀

25 nM (against Kainate-

induced response in rat

cortical neurons)

[1][2][3]

Recommended Solvent DMSO (Dimethyl Sulfoxide)

Solubility in DMSO
≥ 100 mM (based on

hydrochloride salt data)

Appearance Solid powder N/A

Storage (Solid)
Desiccate at Room

Temperature

Storage (Stock Solution) -20°C [1]

Experimental Protocol
Materials and Equipment

CP-465022 maleate powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, disposable tips
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Vortex mixer

(Optional) Sonicator bath

Safety Precautions
Always work in a well-ventilated area or under a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.[4][5][6][7]

Consult the Safety Data Sheet (SDS) for CP-465022 maleate and DMSO before handling.[4]

[5][6][7][8]

DMSO is a potent solvent and can facilitate the absorption of substances through the skin;

handle with care.

Stock Solution Calculation
To prepare a stock solution of a desired concentration, use the following formula (Henderson-

Hasselbalch equation is not relevant here, the molarity calculation is direct):

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example Calculation for a 10 mM Stock Solution in 1 mL of DMSO:

Mass (mg) = 10 mM x 1 mL x 579.03 g/mol / 1000

Mass (mg) = 5.79 mg

Therefore, 5.79 mg of CP-465022 maleate is required to make 1 mL of a 10 mM stock solution.

Step-by-Step Reconstitution Procedure
Equilibrate: Allow the vial of CP-465022 maleate powder to reach room temperature before

opening to prevent condensation of moisture.
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Weigh: Carefully weigh the calculated amount of CP-465022 maleate powder using an

analytical balance and transfer it to a sterile microcentrifuge tube or vial.

Add Solvent: Add the calculated volume of DMSO to the tube containing the compound.

Dissolve: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath or brief sonication can be used

to aid dissolution if necessary.

Inspect: Visually inspect the solution to ensure there are no undissolved particulates. The

solution should be clear.

Aliquot: (Recommended) To avoid repeated freeze-thaw cycles, aliquot the stock solution

into smaller, single-use volumes in sterile microcentrifuge tubes.

Store: Store the stock solution aliquots at -20°C for long-term storage.[1]

Visualizations
Experimental Workflow
The following diagram illustrates the sequential steps for preparing the CP-465022 maleate
stock solution.
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Stock Solution Preparation Workflow

1. Equilibrate
Compound to RT

2. Weigh
CP-465022 Maleate

3. Add DMSO

4. Dissolve
(Vortex/Sonicate)

5. Aliquot into
Single-Use Tubes

6. Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing CP-465022 maleate stock solution.
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Signaling Pathway
This diagram illustrates the mechanism of action of CP-465022 as a non-competitive

antagonist at the AMPA receptor.

CP-465022 Mechanism of Action
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Caption: Non-competitive antagonism of the AMPA receptor by CP-465022.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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